Cas no 1195810-93-5 (1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone)

• Product Name: 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone
• CAS No: 1195810-93-5
• MF: C₁₈H₁₇FN₂O₅
• MW: 360.336388349533
• CID: 1059453
• PubChem ID: 44543231
• Update Time: 2025-07-17

1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-1-des[2-[(2-Hydroxyethyl)amino]ethylamino] Mitoxantrone
• RG108
• 1-fluoro-5,8-dihydroxy-4-[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione
• 1195810-93-5
• DTXSID20659291
• 1-Fluoro-5,8-dihydroxy-4-[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione
• CHEMBL585558
• 1-FLUORO-5,8-DIHYDROXY-4-({2-[(2-HYDROXYETHYL)AMINO]ETHYL}AMINO)ANTHRACENE-9,10-DIONE
• 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone

• Inchi： 1S/C18H17FN2O5/c19-9-1-2-10(21-6-5-20-7-8-22)14-13(9)17(25)15-11(23)3-4-12(24)16(15)18(14)26/h1-4,20-24H,5-8H2
• InChI Key： GQUHUXAZQAECFA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C2C(C3C(=CC=C(C=3C(C2=1)=O)O)O)=O)NCCNCCO

Computed Properties

• Exact Mass: 360.11200
• Monoisotopic Mass: 360.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.89000
• LogP: 1.47000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone

Introduction to 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone (CAS No. 1195810-93-5)

The compound 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone (CAS No. 1195810-93-5) represents a significant advancement in the field of chemotherapeutic agents, particularly in the realm of antineoplastic drugs. This derivative of Mitoxantrone, a well-established anthracenedione-based chemotherapeutic, has been engineered to enhance its pharmacological profile while maintaining or even improving its efficacy against various types of cancer. The introduction of a fluorine atom and modifications to the aminoethyl side chain contribute to its unique chemical and biological properties, making it a subject of considerable interest in contemporary oncology research.

Mitoxantrone, the parent compound, has long been recognized for its potent antitumor activity, primarily through its ability to intercalate into DNA and induce oxidative stress in cancer cells. However, its clinical use has been limited by certain side effects, such as cardiotoxicity and myelosuppression. The structural modifications in 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone aim to address these limitations while preserving the drug's ability to inhibit topoisomerase II, a key target in cancer cell proliferation. This derivative exhibits a balanced profile of efficacy and safety, making it a promising candidate for further clinical investigation.

The fluorine atom incorporated into the molecule at the 1-position is a critical modification that influences both the metabolic stability and binding affinity of the compound. Fluorinated aromatic compounds are frequently employed in medicinal chemistry due to their ability to enhance bioavailability and metabolic resistance. In the case of 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone, the fluorine atom may contribute to increased binding affinity for DNA and reduced susceptibility to degradation by cytochrome P450 enzymes. These properties are essential for ensuring prolonged therapeutic activity and minimizing off-target effects.

The alteration at the 2-position, specifically the replacement of the aminoethyl group with a hydroxyethyl group, further refines the pharmacokinetic properties of the compound. This modification can influence solubility, distribution, and excretion, all of which are critical factors in determining therapeutic efficacy and patient tolerance. The hydroxyethyl side chain may enhance water solubility, potentially leading to improved pharmacokinetics and reduced accumulation in non-target tissues. Additionally, this change could modulate interactions with biological targets, thereby optimizing the drug's mechanism of action.

Recent studies have highlighted the potential of 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone as an effective agent against several resistant cancer cell lines. Research indicates that this derivative exhibits potent cytotoxicity in vitro, particularly against breast cancer, prostate cancer, and certain leukemias. The enhanced fluorination and structural modifications appear to confer greater selectivity for cancer cells over normal tissues, reducing the risk of systemic toxicity. Furthermore, preclinical studies suggest that this compound may exhibit synergistic effects when combined with other chemotherapeutic agents or targeted therapies.

The mechanism of action of 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone remains a focus of ongoing research. While it shares similarities with Mitoxantrone in terms of inhibiting topoisomerase II, the additional structural features may alter its interaction dynamics with cellular components. Investigations into its ability to induce apoptosis and modulate immune responses have shown promising results. These findings suggest that this compound could not only directly target rapidly dividing cancer cells but also influence the tumor microenvironment by modulating immune checkpoint pathways.

From a chemical biology perspective, understanding the structural determinants of 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone's activity is crucial for further optimization. Computational modeling and structural biology techniques have been employed to elucidate how modifications at specific positions affect binding affinity and resistance profiles. These studies provide valuable insights into how small changes in molecular structure can significantly impact therapeutic outcomes. Such knowledge is instrumental in guiding future drug design efforts aimed at improving both efficacy and safety.

The development pipeline for 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone is progressing steadily, with several clinical trials underway to evaluate its safety and efficacy in patients with advanced malignancies. Early-phase trials have demonstrated encouraging results regarding tolerability and response rates in specific patient populations. These preliminary findings support further investment into larger-scale clinical studies designed to establish definitive evidence for its therapeutic potential across multiple cancer types.

The significance of this compound extends beyond its immediate therapeutic applications; it also serves as a valuable tool for understanding broader principles in oncology drug development. The strategic use of fluorine atoms and functional group modifications exemplifies how targeted molecular engineering can yield compounds with improved pharmacological profiles. As research continues to uncover new insights into cancer biology, compounds like 1-Fluoro-1-des2-(2-Hydroxyethyl)aminoethylamino Mitoxantrone will play an increasingly important role in shaping future treatment strategies.